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Compound of Interest

Compound Name: Galanthamine

Cat. No.: B7782828

FOR IMMEDIATE RELEASE

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals handling Galanthamine. Adherence to these procedural

guidelines is critical for ensuring personnel safety and maintaining a secure laboratory
environment.

Galanthamine is a tertiary alkaloid and a reversible, competitive inhibitor of the
acetylcholilnesterase (AChE) enzyme.[1] Due to its acute toxicity if swallowed or inhaled, and
its potential to cause skin and eye irritation, stringent safety protocols must be observed.[2][3]

[4]

Essential Safety Information at a Glance

A thorough understanding of the toxicological properties of Galanthamine is the foundation of
its safe handling. The following table summarizes key quantitative safety data.
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Parameter Value Species/Conditions
Acute Oral Toxicity (LD50) 50 - 300 mg/kg Rat[5]
75 mg/kg Rat[1][6]
18.7 mg/kg Mouse[1]
Acute Intravenous Toxicity
10 mg/kg Rat[1][6]
(LD50)
5.2 mg/kg Mouse[1]
Acute Intraperitoneal Toxicity
9 mg/kg Mouse[1]
(LD50)
15.2 mg/kg Rat[4]
Acute Subcutaneous Toxicity
15.4 mg/kg Mouse[1]
(LD50)
14 mg/kg Mouse[4]
Occupational Exposure Limit ] o
0.05 mg/m3 Latvia (8-hour limit)[7]

(OEL)

Personal Protective Equipment (PPE): Your First
Line of Defense

A multi-layered approach to Personal Protective Equipment (PPE) is mandatory when handling
Galanthamine. The following table outlines the required PPE for various laboratory operations.
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Operation Required PPE

- Full-face respirator with N99/P2 particle filter-

Chemical-resistant gloves (double-gloving
Weighing and Aliquoting (Solid) recommended)- Chemical splash goggles- Face

shield- Lab coat (fully buttoned)- Closed-toe

shoes

- Chemical-resistant gloves (double-gloving
] ) ) recommended)- Chemical splash goggles- Face
Solution Preparation and Handling )
shield- Lab coat (fully buttoned)- Closed-toe

shoes

- Chemical-resistant gloves- Chemical splash
General Laboratory Use goggles- Lab coat (fully buttoned)- Closed-toe
shoes

Glove Selection: While specific breakthrough times for Galanthamine are not readily available,
nitrile, neoprene, or butyl rubber gloves are recommended for handling hazardous chemicals.
For situations with a high risk of exposure or when handling highly concentrated solutions,
Norfoil™ gloves should be considered. Always inspect gloves for any signs of degradation

before use.

Procedural Workflow for Safe Handling of
Galanthamine

The following diagram outlines the essential step-by-step workflow for safely handling
Galanthamine in a laboratory setting.
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Safe Handling Workflow for Galanthamine.
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Detailed Experimental Protocols

Handling and Storage:

Engineering Controls: All work with solid Galanthamine or concentrated solutions must be
conducted in a certified chemical fume hood to minimize inhalation exposure.[2]

Personal Hygiene: Do not eat, drink, or smoke in areas where Galanthamine is handled.[7]
Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[2]

Storage: Store Galanthamine in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[7] The container should be tightly
sealed and clearly labeled. Store in a locked cabinet or other secure location to prevent
unauthorized access.[5]

Disposal Plan:

Waste Categorization: All materials contaminated with Galanthamine, including disposable
gloves, weighing paper, and pipette tips, must be treated as hazardous waste.

Waste Collection: Collect solid waste in a dedicated, labeled, and sealed container. Liquid
waste should be collected in a separate, labeled, and sealed container.

Final Disposal: Dispose of all Galanthamine waste through a licensed and approved
hazardous waste disposal facility.[5][7] Do not dispose of Galanthamine down the drain or in
regular trash.[5] Contaminated packaging should be triple-rinsed (if appropriate) and
disposed of as hazardous waste.[7]

Emergency Procedures:

 In case of skin contact: Immediately wash the affected area with soap and plenty of water for
at least 15 minutes.[2] Remove contaminated clothing. Seek immediate medical attention.

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[5] Seek immediate medical attention.
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 In case of inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.
If not breathing, give artificial respiration. Seek immediate medical attention.[2]

 In case of ingestion: Do NOT induce vomiting.[2] Rinse mouth with water. Seek immediate
medical attention and show the Safety Data Sheet to the medical professional.[5]

 In case of a spill: Evacuate the area and prevent entry. Wear appropriate PPE, including
respiratory protection. For small spills, carefully sweep up solid material, avoiding dust
generation, and place it in a sealed container for disposal.[2] For large spills, contact your
institution's Environmental Health and Safety (EH&S) department immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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